Cas no 1261738-62-8 (2,6-difluoro-4-methoxybenzene-1-sulfonamide)

• Product Name: 2,6-difluoro-4-methoxybenzene-1-sulfonamide
• CAS No: 1261738-62-8
• MF: C₇H₇F₂NO₃S
• MW: 223.197187662125
• CID: 4583766
• PubChem ID: 62896120
• Update Time: 2025-05-21

2,6-difluoro-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-4-methoxybenzene-1-sulfonamide
• Benzenesulfonamide, 2,6-difluoro-4-methoxy-
• CS-0237062
• 1261738-62-8
• SB79804
• AKOS012192491
• EN300-177380
• F88459
• 2,6-difluoro-4-methoxybenzenesulfonamide

• Inchi： 1S/C7H7F2NO3S/c1-13-4-2-5(8)7(6(9)3-4)14(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： BBMYFECYKDMNOO-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=C(F)C=C(OC)C=C1F

Computed Properties

• Exact Mass: 223.01147058g/mol
• Monoisotopic Mass: 223.01147058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,6-difluoro-4-methoxybenzene-1-sulfonamide

2,6-Difluoro-4-Methoxybenzene-1-Sulfonamide: A Comprehensive Overview

The compound 2,6-difluoro-4-methoxybenzene-1-sulfonamide (CAS No. 1261738-62-8) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a sulfonamide group attached to a benzene ring substituted with fluoro and methoxy groups at specific positions. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2,6-difluoro-4-methoxybenzene-1-sulfonamide in drug discovery and development. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and other enzyme-targeting agents. The sulfonamide group is known to exhibit strong hydrogen bonding capabilities, which are crucial for interactions with biological targets. Additionally, the fluoro and methoxy substituents contribute to the compound's lipophilicity and solubility properties, making it an ideal candidate for further functionalization in medicinal chemistry.

One of the most intriguing aspects of 2,6-difluoro-4-methoxybenzene-1-sulfonamide is its versatility in synthetic chemistry. Scientists have demonstrated its utility as an intermediate in the construction of complex aromatic systems. For instance, it has been employed in Suzuki-Miyaura coupling reactions to form biaryl structures with enhanced electronic properties. These findings underscore its importance as a key intermediate in the synthesis of advanced materials and pharmaceutical agents.

From a materials science perspective, 2,6-difluoro-4-methoxybenzene-1-sulfonamide has shown promise as a precursor for high-performance polymers. Its ability to undergo polymerization under controlled conditions has led to the development of novel polymeric materials with tailored mechanical and thermal properties. Such materials are expected to find applications in electronics, aerospace, and biomedical devices.

In terms of environmental impact, recent research has focused on the biodegradation and toxicity profiles of 2,6-difluoro-4-methoxybenzene-1-sulfonamide. Studies indicate that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in aquatic environments. However, further investigations are required to fully understand its environmental fate and potential risks.

The synthesis of 2,6-difluoro-4-methoxybenzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of 2,6-difluoro-4-methoxyaniline. This intermediate is then subjected to sulfonation using sulfur trioxide or other sulfonating agents to introduce the sulfonic acid group. Subsequent conversion into the sulfonamide involves treatment with ammonia or primary/secondary amines under appropriate conditions. Optimization of these steps is critical to achieving high yields and purity levels.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of 2,6-difluoro-4-methoxybenzene-1-sulfonamide. These methods provide precise insights into the molecular composition and stereochemical arrangement of the compound.

In conclusion, 2,6-difluoro-4-methoxybenzene-1-sulfonamide (CAS No. 1261738-62-8) stands out as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an attractive target for further research and development in areas ranging from drug discovery to advanced materials science.